N-[(1-hydroxycycloheptyl)methyl]-2-(4-phenyltriazol-1-yl)acetamide

• IUPAC Name: N-[(1-hydroxycycloheptyl)methyl]-2-(4-phenyltriazol-1-yl)acetamide
• InChI: InChI=1S/C18H24N4O2/c23-17(19-14-18(24)10-6-1-2-7-11-18)13-22-12-16(20-21-22)15-8-4-3-5-9-15/h3-5,8-9,12,24H,1-2,6-7,10-11,13-14H2,(H,19,23)
• InChI Key: BOLYOPVXIWKPJI-UHFFFAOYSA-N
• Canonical SMILES: C1CCCC(CC1)(CNC(=O)CN2C=C(N=N2)C3=CC=CC=C3)O
• Molecular Formula: C18H24N4O2
• Molecular Weight: 328.4 g/mol

Description

N-[(1-hydroxycycloheptyl)methyl]-2-(4-phenyltriazol-1-yl)acetamide, also known as HCA, is a chemical compound that has gained attention in the scientific community due to its potential use as a pharmacological agent.

Mechanism of Action

The exact mechanism of action of N-[(1-hydroxycycloheptyl)methyl]-2-(4-phenyltriazol-1-yl)acetamide is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes involved in inflammation and cancer cell growth. This compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
Studies have shown that this compound can reduce the production of inflammatory cytokines and chemokines, as well as inhibit the activity of certain enzymes involved in inflammation. This compound has also been shown to induce apoptosis in cancer cells, as well as inhibit their growth and migration.

Advantages and Limitations for Lab Experiments

One advantage of using N-[(1-hydroxycycloheptyl)methyl]-2-(4-phenyltriazol-1-yl)acetamide in lab experiments is its ability to inhibit inflammation and cancer cell growth, which makes it a potentially useful pharmacological agent. However, this compound is still in the early stages of research and more studies are needed to fully understand its mechanism of action and potential side effects.

Future Directions

There are several future directions for research on N-[(1-hydroxycycloheptyl)methyl]-2-(4-phenyltriazol-1-yl)acetamide, including exploring its potential as a treatment for other inflammatory conditions and cancers, as well as investigating its potential side effects and toxicity. Additionally, further studies are needed to fully understand the mechanism of action of this compound and how it interacts with other pharmacological agents. Overall, this compound shows promise as a potential pharmacological agent, but more research is needed to fully understand its potential benefits and limitations.

Synthesis Methods

N-[(1-hydroxycycloheptyl)methyl]-2-(4-phenyltriazol-1-yl)acetamide can be synthesized through a multistep process that involves the reaction of cycloheptanone with sodium borohydride, followed by the reaction of the resulting alcohol with 4-phenyl-1H-1,2,3-triazole-5(4H)-one. The final product is then treated with acetic anhydride to yield this compound.

Scientific Research Applications

N-[(1-hydroxycycloheptyl)methyl]-2-(4-phenyltriazol-1-yl)acetamide has been studied for its potential use as an anti-inflammatory agent, as well as its ability to inhibit the growth of cancer cells. In one study, this compound was found to significantly reduce inflammation in mice with induced colitis. Another study found that this compound inhibited the growth of breast cancer cells in vitro.